Cas no 1695281-51-6 (5-methylpyridazine-3-sulfonamide)
5-methylpyridazine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridazinesulfonamide, 5-methyl-
- 5-methylpyridazine-3-sulfonamide
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- MDL: MFCD30338757
- Inchi: 1S/C5H7N3O2S/c1-4-2-5(8-7-3-4)11(6,9)10/h2-3H,1H3,(H2,6,9,10)
- InChI Key: OUUYBKURMPKBKJ-UHFFFAOYSA-N
- SMILES: C1(S(N)(=O)=O)=NN=CC(C)=C1
5-methylpyridazine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-292299-1g |
5-methylpyridazine-3-sulfonamide |
1695281-51-6 | 1g |
$1068.0 | 2023-09-06 | ||
| Enamine | EN300-292299-5g |
5-methylpyridazine-3-sulfonamide |
1695281-51-6 | 5g |
$2802.0 | 2023-09-06 | ||
| Enamine | EN300-292299-10g |
5-methylpyridazine-3-sulfonamide |
1695281-51-6 | 10g |
$3524.0 | 2023-09-06 | ||
| Enamine | EN300-292299-1.0g |
5-methylpyridazine-3-sulfonamide |
1695281-51-6 | 1.0g |
$1068.0 | 2023-03-01 | ||
| Enamine | EN300-292299-2.5g |
5-methylpyridazine-3-sulfonamide |
1695281-51-6 | 2.5g |
$2212.0 | 2023-09-06 | ||
| Enamine | EN300-292299-5.0g |
5-methylpyridazine-3-sulfonamide |
1695281-51-6 | 5.0g |
$2802.0 | 2023-03-01 | ||
| Enamine | EN300-292299-10.0g |
5-methylpyridazine-3-sulfonamide |
1695281-51-6 | 10.0g |
$3524.0 | 2023-03-01 |
5-methylpyridazine-3-sulfonamide Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 5-methylpyridazine-3-sulfonamide
5-Methylpyridazine-3-Sulfonamide: A Comprehensive Overview
The compound 5-methylpyridazine-3-sulfonamide, identified by the CAS number 1695281-51-6, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyridazine, a heterocyclic aromatic compound, with a methyl group at the 5-position and a sulfonamide group at the 3-position. The combination of these functional groups imparts unique chemical properties, making it a subject of interest for researchers exploring its potential applications in drug design and material science.
Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to act as bioisosteres of carboxylic acids and other functional groups. The sulfonamide group in 5-methylpyridazine-3-sulfonamide contributes to its stability and potential bioavailability, which are critical factors in drug development. Additionally, the pyridazine ring is known for its electron-deficient nature, which can enhance the molecule's ability to interact with biological targets such as enzymes and receptors.
One of the most promising areas of research involving 5-methylpyridazine-3-sulfonamide is its role in inhibiting kinase enzymes. Kinases are crucial in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, suggesting its potential as a lead compound for developing novel therapeutic agents.
Moreover, the methyl substitution at the 5-position of the pyridazine ring plays a significant role in modulating the compound's pharmacokinetic properties. This substitution can influence the molecule's solubility, permeability, and metabolic stability, all of which are essential for ensuring effective drug delivery. Recent advancements in computational chemistry have allowed researchers to predict these properties with greater accuracy, facilitating the optimization of 5-methylpyridazine-3-sulfonamide for therapeutic use.
In addition to its pharmacological applications, 5-methylpyridazine-3-sulfonamide has shown potential in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, where molecules with specific electronic properties are sought after for applications such as light-emitting diodes (LEDs) and photovoltaic devices. Current research is exploring how this compound can be integrated into such systems to enhance their performance.
The synthesis of 5-methylpyridazine-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent innovations in catalytic methods have streamlined these processes, making large-scale production more feasible. These advancements are critical for meeting the growing demand for this compound in both academic research and industrial applications.
In conclusion, 5-methylpyridazine-3-sulfonamide represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool in drug discovery and materials development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific research and practical applications.
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